Cas no 93778-23-5 (Benzeneacetonitrile, a-methyl-3-[4-(methylthio)benzoyl]-)

Benzeneacetonitrile, a-methyl-3-[4-(methylthio)benzoyl]- structure
93778-23-5 structure
Product name:Benzeneacetonitrile, a-methyl-3-[4-(methylthio)benzoyl]-
CAS No:93778-23-5
MF:C17H15NOS
MW:281.372102975845
CID:803889
PubChem ID:3022329

Benzeneacetonitrile, a-methyl-3-[4-(methylthio)benzoyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a-methyl-3-[4-(methylthio)benzoyl]-
    • 2-[3-(4-methylsulfanylbenzoyl)phenyl]propanenitrile
    • 2-[3-[4-(methylthio)benzoyl]phenyl]propiononitrile
    • 93778-23-5
    • EINECS 298-158-0
    • 2-(3-(4-(Methylthio)benzoyl)phenyl)propiononitrile
    • DTXSID30918023
    • 2-{3-[4-(METHYLSULFANYL)BENZOYL]PHENYL}PROPANENITRILE
    • NS00064766
    • Inchi: InChI=1S/C17H15NOS/c1-12(11-18)14-4-3-5-15(10-14)17(19)13-6-8-16(20-2)9-7-13/h3-10,12H,1-2H3
    • InChI Key: VDFWINOWYAVRQY-UHFFFAOYSA-N
    • SMILES: CC(C#N)C1=CC(=CC=C1)C(=O)C2=CC=C(C=C2)SC

Computed Properties

  • Exact Mass: 281.08743528g/mol
  • Monoisotopic Mass: 281.08743528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 66.2Ų

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